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Compound of Interest

Compound Name: Boc-D-Pen(Mob)-OH

Cat. No.: B558468 Get Quote

In-Depth Technical Guide: Boc-D-Pen(Mob)-OH
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the chemical properties of Boc-D-
Pen(Mob)-OH, a derivative of the amino acid D-penicillamine. This compound is utilized in

peptide synthesis and drug discovery, particularly in the development of novel therapeutics.

Chemical Properties
Boc-D-Pen(Mob)-OH, also known by its synonyms N-[(1,1-Dimethylethoxy)Carbonyl]-3-[[(4-

Methoxyphenyl)Methyl]Thio]-D-Valine and others, is a key reagent in peptide synthesis.[1] Its

molecular characteristics are fundamental for its application in research and development.

Property Value Reference

Molecular Formula C18H27NO5S [1][2][3]

Molecular Weight 369.48 g/mol [1]

Appearance White to off-white solid

CAS Number 106306-57-4

Experimental Protocols & Signaling Pathways
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Detailed experimental protocols and specific signaling pathways involving Boc-D-Pen(Mob)-
OH are context-dependent and would be found within specific research publications detailing

its use. This guide focuses on the fundamental molecular properties. No generalized

experimental workflows or signaling pathways are described.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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